Cas no 1956326-60-5 (6-Bromo-2-(phenylsulfonyl)-1H-indole)

• Product Name: 6-Bromo-2-(phenylsulfonyl)-1H-indole
• CAS No: 1956326-60-5
• MF: C₁₄H₁₀BrNO₂S
• MW: 336.203701496124
• CID: 5059881
• Update Time: 2025-06-15

6-Bromo-2-(phenylsulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(PHENYLSULFONYL)-1H-INDOLE
• 6-Bromo-2-(phenylsulfonyl)-1H-indole

• Inchi： 1S/C14H10BrNO2S/c15-11-7-6-10-8-14(16-13(10)9-11)19(17,18)12-4-2-1-3-5-12/h1-9,16H
• InChI Key： ZEBYPZFHHKIWNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(NC=2C=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 414
• XLogP3: 3.9
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Bromo-2-(phenylsulfonyl)-1H-indole

Research Update on 6-Bromo-2-(phenylsulfonyl)-1H-indole (CAS: 1956326-60-5) in Chemical Biology and Pharmaceutical Applications

The compound 6-Bromo-2-(phenylsulfonyl)-1H-indole (CAS: 1956326-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This indole derivative, characterized by a bromo substituent at the 6-position and a phenylsulfonyl group at the 2-position, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of targeted inhibitors and probes for various biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Bromo-2-(phenylsulfonyl)-1H-indole in the design of selective kinase inhibitors. The researchers utilized this compound as a building block to develop a series of analogs targeting aberrant kinase signaling in cancer cells. The bromo group facilitated further functionalization via cross-coupling reactions, while the phenylsulfonyl moiety contributed to enhanced binding affinity through hydrophobic interactions with the kinase ATP-binding pocket. The lead compound derived from this scaffold showed promising activity against multiple cancer cell lines with IC50 values in the nanomolar range.

In the realm of neurodegenerative disease research, a recent publication in ACS Chemical Neuroscience highlighted the compound's potential as a modulator of protein-protein interactions involved in tau aggregation. The study employed 6-Bromo-2-(phenylsulfonyl)-1H-indole as a starting point for developing small molecules that could disrupt the pathological aggregation of tau proteins, a hallmark of Alzheimer's disease. Molecular docking studies revealed that the indole core interacts with key residues in the tau protein, while the sulfonyl group participates in critical hydrogen bonding networks.

From a synthetic chemistry perspective, advances in the preparation of 6-Bromo-2-(phenylsulfonyl)-1H-indole have been reported in Organic Letters (2024). The new methodology features a one-pot, transition-metal-free approach that improves yield and reduces purification steps compared to traditional routes. This development is particularly significant for scaling up production while maintaining high purity standards required for pharmaceutical applications. The optimized synthesis also demonstrates improved atom economy and reduced environmental impact through minimized waste generation.

Ongoing research presented at recent conferences suggests expanding applications of this compound in PROTAC (Proteolysis Targeting Chimera) development. The structural features of 6-Bromo-2-(phenylsulfonyl)-1H-indole make it an attractive candidate for the E3 ligase-binding component of these targeted protein degradation systems. Preliminary data indicate that derivatives of this compound can effectively recruit specific E3 ubiquitin ligases, opening new avenues for addressing previously "undruggable" targets in oncology and other therapeutic areas.

In conclusion, 6-Bromo-2-(phenylsulfonyl)-1H-indole (CAS: 1956326-60-5) continues to emerge as a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique structural properties enable multiple points of modification, allowing researchers to tailor its characteristics for specific biological targets. As synthetic methodologies improve and our understanding of its molecular interactions deepens, this compound is poised to contribute significantly to the development of next-generation therapeutics for challenging diseases.